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The Rydberg constant (R∞), a fundamental physical constant, is intrinsically linked to the

atomic spectra of elements. Its precise determination has been a cornerstone in the

development of atomic physics and quantum mechanics, and it continues to be a crucial

parameter in various fields of research. This guide provides an objective comparison of

different experimental values of the Rydberg constant, detailing the methodologies employed

and presenting the data in a clear, structured format for easy interpretation.

Quantitative Data Summary
The following table summarizes various experimentally determined values of the Rydberg

constant, including the value recommended by the Committee on Data for Science and

Technology (CODATA), which represents a critically evaluated average of all available high-

precision measurements.
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Issuing
Body/Principal
Investigator

Year
Experimental
Value (m⁻¹)

Uncertainty
(m⁻¹)

Experimental
Method

CODATA[1] 2022
10 973 731.568

157
0.000 012

Least-squares

adjustment of

fundamental

constants

Pohl et al.[2] 2020
10 973 731.568

226
0.000 038

Two-photon

frequency comb

spectroscopy of

the 1S-3S

transition in

atomic hydrogen

Parthey et al.[3] 2011
10 973 731.568

341
0.000 010

Two-photon

spectroscopy of

the 1S-2S

transition in a

cold atomic

hydrogen beam

de Beauvoir et

al.[4]
1997

10 973 731.568

59
0.000 10

Doppler-free two-

photon

spectroscopy of

2S-8S/D

transitions in

hydrogen and

deuterium

Shaffer[5] 2020
10 973 731.568

076
0.000 096

High-resolution

laser

spectroscopy of

the 1S to 2S

transition in

hydrogen

Brind[6][7] 2014 11 070 847 31 000 Analysis of the

Balmer series of
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hydrogen using a

transmission

grating

spectrometer

Experimental Protocols
The determination of the Rydberg constant has evolved from classical spectroscopic methods

to high-precision laser spectroscopy. Below are detailed methodologies for two key

experimental approaches.

Determination via Analysis of the Hydrogen Balmer
Series
This classical method relies on observing the visible spectral lines of atomic hydrogen, known

as the Balmer series, using a diffraction grating spectrometer.

Methodology:

Excitation of Hydrogen Gas: A hydrogen discharge lamp is used to excite hydrogen atoms.

An electric current is passed through the low-pressure gas, causing the atoms to absorb

energy and jump to higher energy levels. As the electrons transition back to lower energy

levels, they emit photons of specific wavelengths.[8]

Dispersion of Light: The light emitted from the discharge tube is passed through a narrow slit

and then directed onto a diffraction grating. The grating disperses the light into its constituent

wavelengths, producing a spectrum of discrete lines.[6][9]

Observation and Measurement: A spectrometer is used to observe the angles at which the

different spectral lines are diffracted. The angles for the visible lines of the Balmer series

(typically H-alpha, H-beta, H-gamma, and H-delta) are carefully measured.[6][7]

Calculation of Wavelengths: Using the grating equation, d sin(θ) = nλ (where d is the grating

spacing, θ is the diffraction angle, n is the spectral order, and λ is the wavelength), the

wavelengths of the observed spectral lines are calculated.[6]
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Determination of the Rydberg Constant: The Rydberg formula for the Balmer series is given

by 1/λ = RH (1/2² - 1/n²), where RH is the Rydberg constant for hydrogen and n is an integer

greater than 2. By plotting 1/λ against (1/2² - 1/n²), a straight line is obtained, and the slope

of this line corresponds to the Rydberg constant.[5]

High-Precision Measurement via Doppler-Free Two-
Photon Spectroscopy of the 1S-2S Transition
Modern, high-precision determinations of the Rydberg constant utilize sophisticated laser

spectroscopy techniques to minimize experimental uncertainties, particularly those arising from

the Doppler effect. The 1S-2S transition in atomic hydrogen is ideal for this purpose due to its

extremely narrow natural linewidth.

Methodology:

Atomic Beam Preparation: A beam of atomic hydrogen is generated and cooled to cryogenic

temperatures (e.g., 5.8 K) to reduce the velocity of the atoms.[3]

Doppler-Free Excitation: The hydrogen atoms are excited from the 1S ground state to the 2S

metastable state via the simultaneous absorption of two counter-propagating photons from a

highly stable laser. When an atom absorbs one photon from each opposing laser beam, the

first-order Doppler shifts cancel out, leading to a much sharper resonance signal.[4][10][11]

Laser Frequency Stabilization and Measurement: The frequency of the spectroscopy laser is

stabilized against a highly accurate frequency reference, often an optical frequency comb

that is phase-coherently linked to a cesium fountain clock.[3] This allows for an extremely

precise measurement of the laser frequency required to induce the 1S-2S transition.

Detection of Excited Atoms: Atoms in the 2S state are detected by applying a small electric

field, which causes them to decay to the 2P state and subsequently emit a Lyman-alpha

photon. These photons are then detected by a photomultiplier tube.[3]

Data Analysis and Systematic Error Correction: The measured 1S-2S transition frequency is

corrected for various systematic effects, such as the second-order Doppler shift, AC and DC

Stark shifts, and the Zeeman effect, to determine the unperturbed transition frequency.[3]
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The Rydberg constant is then calculated from this highly accurate transition frequency using

the principles of quantum electrodynamics (QED).[12]

Visualizing the Methodologies
The following diagrams illustrate the logical workflow of the described experimental methods.
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Workflow for determining the Rydberg constant via the Balmer series.
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Workflow for high-precision measurement via two-photon spectroscopy.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#a-comparative-analysis-of-experimental-values-for-the-rydberg-constant
https://www.researchgate.net/publication/1784798_Spectroscopy_of_atomic_hydrogen_How_is_the_Rydberg_constant_determined
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body-img#a-comparative-analysis-of-experimental-values-for-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body#a-comparative-analysis-of-experimental-values-for-the-rydberg-constant
https://www.benchchem.com/product/b15979847/docs?utm_src=pdf-body-img#a-comparative-analysis-of-experimental-values-for-the-rydberg-constant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15979847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Atomic Transition

Photon Emission

Rydberg Formula

Initial Energy Level (n_i)

Emitted Photon

Final Energy Level (n_f)

1/λ = R∞ * (1/n_f² - 1/n_i²)

Wavelength (λ)

Click to download full resolution via product page

Logical relationship in the Rydberg formula.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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